Cas no 81336-78-9 (5'-ADENYLIC ACID MONOANHYDRIDE WITH (DIFLUOROPHOSPHONOMETHYL) PHOSPHONIC ACID)

• Product Name: 5'-ADENYLIC ACID MONOANHYDRIDE WITH (DIFLUOROPHOSPHONOMETHYL) PHOSPHONIC ACID
• CAS No: 81336-78-9
• MF: C₁₁H₁₆F₂N₅O₁₀P₃
• MW: 509.190331459045
• CID: 731616
• PubChem ID: 168006740
• Update Time: 2025-04-19

5'-ADENYLIC ACID MONOANHYDRIDE WITH (DIFLUOROPHOSPHONOMETHYL) PHOSPHONIC ACID Chemical and Physical Properties

Names and Identifiers

• 5'-ADENYLIC ACID MONOANHYDRIDE WITH (DIFLUOROPHOSPHONOMETHYL) PHOSPHONIC ACID
• Amppcf2p
• 81336-78-9

• Inchi： 1S/C11H16F2N5O10P3/c12-29(13,21)4-30(22,23)28-31(24,25)26-1-5-7(19)8(20)11(27-5)18-3-17-6-9(14)15-2-16-10(6)18/h2-3,5,7-8,11,19-20H,1,4H2,(H,22,23)(H,24,25)(H2,14,15,16)
• InChI Key： ZZISVGPUIIMZRH-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(CP(=O)(F)F)(=O)O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 509.00800
• Monoisotopic Mass: 509.00780904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 229Ų

Experimental Properties

• PSA: 258.87000
• LogP: 1.01750